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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623

For Researchers, Scientists, and Drug Development Professionals

Introduction

PD 123319 ditrifluoroacetate is a potent and highly selective non-peptide antagonist of the
Angiotensin Il Type 2 (AT2) receptor.[1][2][3][4][5][6] It is an invaluable tool for investigating the
physiological and pathophysiological roles of the AT2 receptor, which often counter-regulates
the effects of the Angiotensin Il Type 1 (AT1) receptor.[7] While the primary applications of PD
123319 have been in cardiovascular and neurological research, its utility extends to
immunology and cell biology, where flow cytometry is a cornerstone technique.

These application notes provide detailed protocols for utilizing PD 123319 ditrifluoroacetate in
flow cytometry to study the expression and function of the AT2 receptor on various cell
populations.
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Property Value

(6S)-1-[[4-(dimethylamino)-3-
) methylphenyllmethyl]-5-(2,2-diphenylacetyl)-6,7-
Full Chemical Name ) o o )
dihydro-4H-imidazo[4,5-c]pyridine-6-carboxylic

acid;2,2,2-trifluoroacetic acid

Molecular Formula C35H34F6N407

Molecular Weight 736.66 g/mol

Appearance White to yellow solid

Purity >96%

Solubility Soluble in water (= 36 mg/mL)

Store at 4°C for short term (sealed, away from
Storage moisture). For long-term storage in solvent,
store at -80°C (6 months) or -20°C (1 month).

Mechanism of Action

PD 123319 is a competitive antagonist of the AT2 receptor. It selectively binds to the AT2
receptor, preventing the binding of its natural ligand, Angiotensin Il (Ang Il). The AT2 receptor is
a G-protein coupled receptor, and its activation is associated with vasodilation, anti-
inflammatory effects, and inhibition of cell growth, often opposing the actions of the AT1
receptor.[7] In the context of flow cytometry, PD 123319 can be used to block the AT2 receptor
to confirm the specificity of antibodies targeting this receptor or to investigate the downstream
cellular effects of AT2 receptor blockade.

Signaling Pathway

The signaling cascade initiated by Angiotensin Il binding to its receptors is complex. The AT1
receptor is the primary mediator of the well-known pressor and proliferative effects of
Angiotensin Il. Conversely, the AT2 receptor often counteracts these effects.
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Caption: AT2 Receptor Signaling Pathway and Inhibition by PD 123319.

Application 1: Blocking Control for AT2 Receptor
Antibody Staining in Flow Cytometry

This protocol describes the use of PD 123319 as a blocking agent to verify the specificity of a
fluorescently conjugated antibody against the AT2 receptor.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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